![molecular formula C21H23BrN4O4S2 B2931859 Ethyl 4-(2-((3-(4-bromophenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetyl)piperazine-1-carboxylate CAS No. 362501-28-8](/img/structure/B2931859.png)
Ethyl 4-(2-((3-(4-bromophenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetyl)piperazine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a derivative of piperazine, a heterocyclic amine, and thienopyrimidinone, a sulfur and nitrogen-containing heterocycle. It also contains a bromophenyl group, which is a phenyl ring with a bromine atom attached .
Molecular Structure Analysis
The compound contains several functional groups including an ester (carboxylate), a thioether, a ketone, and an aromatic bromine substituent. These functional groups could potentially participate in various chemical reactions .Chemical Reactions Analysis
Again, while specific reactions involving this compound are not available, we can infer potential reactivity based on its functional groups. For example, the bromine atom on the phenyl ring could potentially be displaced in a nucleophilic aromatic substitution reaction .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Factors such as its polarity, size, and the presence of various functional groups would influence properties like solubility, melting point, and reactivity .Scientific Research Applications
Chemical Synthesis and Heterocyclic Compound Development
Ethyl 4-(2-((3-(4-bromophenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetyl)piperazine-1-carboxylate and its derivatives are explored in chemical synthesis, focusing on creating heterocyclic compounds with potential therapeutic applications. Researchers have developed novel methods for synthesizing diverse heterocyclic frameworks, such as benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines, derived from related compounds. These compounds exhibit significant anti-inflammatory and analgesic activities, highlighting their potential in medicinal chemistry for developing new therapeutic agents (Abu‐Hashem et al., 2020).
Antimicrobial and Biological Activities
The exploration of this compound derivatives extends to evaluating their antimicrobial and biological activities. Compounds derived from this chemical structure have been synthesized and tested for their effectiveness against various microorganisms and as potential anti-inflammatory drugs. This research underscores the importance of such compounds in developing new antimicrobial agents with specific biological activities (Lahsasni et al., 2018).
Metal Complex Formation and Structural Analysis
The compound and its derivatives have been used to form complexes with metals like Ni(II), Zn(II), and Cd(II), analyzed through spectroscopic and DFT techniques. These studies offer insights into the coordination chemistry of such compounds, contributing to the field of inorganic chemistry. The structural analysis of these complexes provides valuable information on their potential applications in materials science and catalysis (Prakash et al., 2014).
Future Directions
properties
IUPAC Name |
ethyl 4-[2-[[3-(4-bromophenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetyl]piperazine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23BrN4O4S2/c1-2-30-21(29)25-10-8-24(9-11-25)17(27)13-32-20-23-16-7-12-31-18(16)19(28)26(20)15-5-3-14(22)4-6-15/h3-6H,2,7-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXFUOVLAJCUZOQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)C(=O)CSC2=NC3=C(C(=O)N2C4=CC=C(C=C4)Br)SCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23BrN4O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
539.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.